Cas no 257290-88-3 (n-(6-Bromoimidazo1,2-apyrimidin-2-yl)-2,2,2-trifluoroacetamide)

n-(6-Bromoimidazo1,2-apyrimidin-2-yl)-2,2,2-trifluoroacetamide structure
257290-88-3 structure
Product Name:n-(6-Bromoimidazo1,2-apyrimidin-2-yl)-2,2,2-trifluoroacetamide
CAS No:257290-88-3
MF:C8H4BrF3N4O
MW:309.042770385742
CID:4642504
Update Time:2023-11-22

n-(6-Bromoimidazo1,2-apyrimidin-2-yl)-2,2,2-trifluoroacetamide Chemical and Physical Properties

Names and Identifiers

    • n-(6-bromoimidazo[1,2-a]pyrimidin-2-yl)-2,2,2-trifluoroacetamide
    • W11155
    • N-(6-Bromoimidazo[1,2-a]pyrimidine-2-yl)-2,2,2-trifluoroacetamide
    • n-(6-Bromoimidazo1,2-apyrimidin-2-yl)-2,2,2-trifluoroacetamide
    • Inchi: 1S/C8H4BrF3N4O/c9-4-1-13-7-15-5(3-16(7)2-4)14-6(17)8(10,11)12/h1-3H,(H,14,17)
    • InChI Key: KBWATUKVSKLTSO-UHFFFAOYSA-N
    • SMILES: BrC1C=NC2=NC(=CN2C=1)NC(C(F)(F)F)=O

Computed Properties

  • Exact Mass: 307.952
  • Monoisotopic Mass: 307.952
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 314
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 59.3

n-(6-Bromoimidazo1,2-apyrimidin-2-yl)-2,2,2-trifluoroacetamide Pricemore >>

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